Cas no 2042-27-5 (L-Ribulose)

L-ribose is an isomer of L-ribose and an important precursor for the synthesis of other rare sugars and L-nucleoside analogues
L-Ribulose structure
L-Ribulose structure
Product Name:L-Ribulose
CAS No:2042-27-5
Molecular Formula:C5H10O5
Molecular Weight:150.1299
CID:260872
PubChem ID:644111

L-Ribulose Properties

Names and Identifiers

    • L-erythro-2-Pentulose
    • L-ERYTHRO-2-PENTULOSE (9CI)
    • 5-(1-Hydroxyethyl)-3-phenyl-2-thioxo-4-imidazolidinone
    • 5-(1-hydroxyethyl)-3-phenyl-2-thioxoimidazolidin-4-one
    • 5-(1-hydroxy-ethyl)-3-phenyl-2-thioxo-imidazolidin-4-one
    • D,L-threonine N-phenylthiohydantoin
    • L-erythro-[2]pentulose
    • L-erythropentulose
    • PHENYLTHIOHYDANTOIN-DL-THREONINE
    • PTH-DL-THREONINE
    • PTH-DL-Threonine Ph
    • PTH-THREONINE
    • threonine 3-phenylthiohydantoin
    • Threonin-phenylthiohydantoin
    • threo-pentulose
    • L-Ribulose
    • L-Riboketose
    • (3S, 4S)-1, 3, 4, 5-tetrahydroxypentan-2-one
    • 202306UV02
    • Q27094808
    • L-erythro-pent-2-ulose
    • (3S,4S)-1,3,4,5-tetrahydroxypentan-2-one
    • L-Arabinulose
    • W-201781
    • L-erythro-Pentulose (7CI,8CI)
    • UNII-202306UV02
    • CHEBI:16880
    • L-Ribulose, >=90% (HPLC)
    • AKOS015915876
    • L-Rul
    • HY-121305A
    • ZAQJHHRNXZUBTE-UCORVYFPSA-N
    • 2042-27-5
    • 488-84-6
    • L-Arabinoketose
    • L-Erythro-pentulose
    • L-threo-Pentulose
    • Ribulose, L-
    • NS00068436
    • DB03947
    • DTXSID901315019
    • SCHEMBL3649734
    • L-Lyxulose
    • 2-pentulose
    • L-threo-pent-2-ulose
    • D-ribulose
    • D-erythro-Pent-2-ulose
    • D-Xylulose
    • D-erythro-2-Pentulose
    • L-Xylulose
    • D-threo-Pentulose
    • D-Riboketose
    • L-Xul
    • D-Xul
    • D-Rul
    • D-Lyxulose
    • D-Arabinoketose
    • D-Arabinulose
    • DA-65079
    • G79769
    • InChIKey: ZAQJHHRNXZUBTE-UCORVYFPSA-N
    • Inchi: InChI=1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h3,5-8,10H,1-2H2/t3-,5-/m0/s1
    • SMILES: OC[C@@H]([C@@H](C(CO)=O)O)O

Computed Properties

  • Exact Mass: 150.0528
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 150.05282342g/mol
  • Heavy Atom Count: 10
  • Complexity: 113
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -2.6
  • Topological Polar Surface Area: 98Ų

Experimental Properties

  • PSA: 90.15
  • Flash Point: >113℃

L-Ribulose Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB05216-250mg
L-Erythro-2-pentulose
2042-27-5 96
250mg
$379.00 2024-04-20
Ambeed
A693308-250mg
(3S,4S)-1,3,4,5-Tetrahydroxypentan-2-one
2042-27-5 97%
250mg
$579.0 2024-07-28
Biosynth
MR03777-25 mg
L-Ribulose
2042-27-5
25mg
$73.75
MedChemExpress
HY-121305A-10mg
L-Ribulose
2042-27-5 96.00%
10mg
¥4300 2023-04-17
Omicron Biochemicals
RBU-005-0.25g
L-ribulose
2042-27-5
0.25g
$305 2025-02-19
TRC
R418003-10mg
L-Ribulose
2042-27-5
10mg
$ 58.00 2023-09-06
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
R75436-10mg
L-Ribulose
2042-27-5
10mg
¥790.00 元 2023-09-15
SHENG KE LU SI SHENG WU JI SHU
sc-295329-100 mg
L-Ribulose,
2042-27-5
100MG
¥2,256.00 2023-07-11

L-Ribulose Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:2042-27-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI ZHEN ZHUN Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:2042-27-5)
MR./MRS.:SHANG JING LI 1 3 3 9 1 0 1 6 0 9 6
Phone:13391016096
Email:info@zzsrm.com
Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:2042-27-5)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2042-27-5)L-Ribulose
A1016793
Purity:99%
Quantity:250mg
Price($):521.0